Cas no 90299-04-0 (2-(naphthalen-2-yl)propan-2-amine)

2-(naphthalen-2-yl)propan-2-amine structure

90299-04-0 structure

Product Name:2-(naphthalen-2-yl)propan-2-amine

CAS No:90299-04-0

MF:C₁₃H₁₅N

MW:185.264903306961

MDL:MFCD23379662

CID:798198

PubChem ID:15590854

Update Time:2024-10-26

2-(naphthalen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenemethanamine,a,a-dimethyl-
- (1-METHYL-1-(NAPHTH-2-YL)ETHYL)AMINE
- 2-(naphthalen-2-yl)propan-2-amine
- 2-naphthalen-2-ylpropan-2-amine
- 1-methyl-1-naphthalen-2-yl-ethylamine
- AmbkkkkK365
- AKOS012084916
- YVPPUVZWMHWCQE-UHFFFAOYSA-N
- FT-0715292
- E76972
- BS-52297
- J-519564
- Alpha,alpha-dimethyl-2-naphthalenemethanamine
- AB48737
- DTXSID40575303
- EN300-322253
- SCHEMBL9274665
- 2-(1-Methyl-1-aminoethyl)naphthalene
- 90299-04-0
- starbld0019037
- α,α-Dimethyl-2-naphthalenemethanamine (ACI)
- DB-078635
- MDL： MFCD23379662
- Inchi： 1S/C13H15N/c1-13(2,14)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,14H2,1-2H3
- InChI Key： YVPPUVZWMHWCQE-UHFFFAOYSA-N
- SMILES： NC(C)(C)C1C=C2C(C=CC=C2)=CC=1

Computed Properties

Exact Mass: 185.12000
Monoisotopic Mass: 185.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02000
LogP: 3.73390

2-(naphthalen-2-yl)propan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1109541-1g	2-(Naphthalen-3-yl)propan-2-amine hydrochloride	90299-04-0	95%	1g	$550	2024-05-23
eNovation Chemicals LLC	Y1222288-1g	2-(Naphthalen-2-yl)propan-2-amine	90299-04-0	95%	1g	$800	2024-06-03
Enamine	EN300-322253-0.05g	2-(naphthalen-2-yl)propan-2-amine	90299-04-0		0.05g	$548.0	2023-09-04
Enamine	EN300-322253-0.1g	2-(naphthalen-2-yl)propan-2-amine	90299-04-0		0.1g	$574.0	2023-09-04
Enamine	EN300-322253-0.25g	2-(naphthalen-2-yl)propan-2-amine	90299-04-0		0.25g	$601.0	2023-09-04
Enamine	EN300-322253-0.5g	2-(naphthalen-2-yl)propan-2-amine	90299-04-0		0.5g	$627.0	2023-09-04
Enamine	EN300-322253-1.0g	2-(naphthalen-2-yl)propan-2-amine	90299-04-0		1g	$0.0	2023-06-07
Enamine	EN300-322253-2.5g	2-(naphthalen-2-yl)propan-2-amine	90299-04-0		2.5g	$1148.0	2023-09-04
Enamine	EN300-322253-5.0g	2-(naphthalen-2-yl)propan-2-amine	90299-04-0		5.0g	$1972.0	2023-02-24
Enamine	EN300-322253-10.0g	2-(naphthalen-2-yl)propan-2-amine	90299-04-0		10.0g	$3620.0	2023-02-24

2-(naphthalen-2-yl)propan-2-amine Production Method

Production Method 1

94616-84-9

2243-82-5

90299-04-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Ammonium hydroxide Solvents: Water

Reference

: Organocerium reactions of benzamides and thiobenzamides: a direct synthesis of tertiary carbinamines

Calderwood, David J.; Davies, Roy V.; Rafferty, Paul; Twigger, Helen L.; Whelan, Helen M., Tetrahedron Letters, 1997, 38(7), 1241-1244

Production Method 2

613-46-7

90299-04-0

Reaction Conditions

1.1 Solvents: 2-Methyltetrahydrofuran , Tetrahydrofuran ; 30 min, rt
1.2 Reagents: Titanium isopropoxide ; overnight, rt → 50 °C; 50 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; 15 min, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt
1.5 Reagents: Sodium hydroxide Solvents: Water ; rt

Reference

: Dual Copper- and Aldehyde-Catalyzed Transient C-H Sulfonylation of Benzylamines

Higham, Joe I.; Ma, Tsz-Kan ; Bull, James A., Organic Letters, 2023, 25(28), 5285-5290

Production Method 3

2459-25-8

90299-04-0

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Diethyl ether ; 15 min, rt
1.2 rt; 1 h, reflux; reflux → 0 °C; 0 °C; 4 - 5 h, 0 °C
1.3 Reagents: Sodium azide Solvents: Dichloromethane ; rt → -5 °C; -5 °C; 15 min, -5 °C; 1 - 2 h, 0 °C
1.4 Reagents: Ammonium hydroxide Solvents: Water ; 0 °C; 30 min, 0 °C
1.5 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 3 - 4 h, rt
1.6 Reagents: Sodium hydroxide Solvents: Water ; rt

Reference

: Native Amine-Directed ortho-C-H Halogenation and Acetoxylation /Condensation of Benzylamines

Chand-Thakuri, Pratibha; Alahakoon, Indunil; Liu, Daniel; Kapoor, Mohit; Kennedy, John F.; et al, Synthesis, 2022, 54(2), 341-354

Production Method 4

613-46-7

917-54-4

90299-04-0

Reaction Conditions

1.1 Reagents: Cerium trichloride Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; overnight, rt
1.3 Reagents: Ammonium hydroxide Solvents: Water ; 1 h, rt

Reference

: Optimization of N-benzyl-5-nitrofuran-2-carboxamide as an antitubercular agent

Gallardo-Macias, Ricardo; Kumar, Pradeep; Jaskowski, Mark; Richmann, Todd; Shrestha, Riju; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(4), 601-606